Cas no 1075748-92-3 (4-Hydroxy-2-methoxybenzenesulfonylchloride)

1075748-92-3 structure
Product Name:4-Hydroxy-2-methoxybenzenesulfonylchloride
CAS No:1075748-92-3
Molecular Formula:C7H7ClO4S
Molecular Weight:222.646080255508
CID:6430661
4-Hydroxy-2-methoxybenzenesulfonylchloride Properties
Names and Identifiers
-
- 4-Hydroxy-2-methoxybenzenesulfonylchloride
- Benzenesulfonyl chloride, 4-hydroxy-2-methoxy-
-
- InChIKey: KWPDRMFZOJVMFQ-UHFFFAOYSA-N
- Inchi: 1S/C7H7ClO4S/c1-12-6-4-5(9)2-3-7(6)13(8,10)11/h2-4,9H,1H3
- SMILES: C1(S(Cl)(=O)=O)=CC=C(O)C=C1OC
Experimental Properties
- Boiling Point: 385.1±32.0 °C(Predicted)
- pka: 7.23±0.31(Predicted)
- Density: 1.499±0.06 g/cm3(Predicted)
4-Hydroxy-2-methoxybenzenesulfonylchloride Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6493323-0.05g |
4-hydroxy-2-methoxybenzene-1-sulfonyl chloride |
1075748-92-3 | 0.05g |
$912.0 | |||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1956703-100mg |
4-Hydroxy-2-methoxybenzenesulfonyl chloride |
1075748-92-3 | 98% | 100mg |
¥11560.00 | 2024-08-09 |
4-Hydroxy-2-methoxybenzenesulfonylchloride Related Literature
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Zhong-hua Cui,Chang-bin Shao,Si-meng Gao,Yi-hong Ding Phys. Chem. Chem. Phys., 2010,12, 13637-13645
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Dhananjay Dey,Deepak Chopra CrystEngComm, 2017,19, 47-63
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David Mckay,Duncan H. Gregory,Justin S. J. Hargreaves,Stuart M. Hunter,Xiaoling Sun Chem. Commun., 2007, 3051-3053
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4. Front cover
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Erik Maikranz,Christian Spengler,Nicolas Thewes,Alexander Thewes,Friederike Nolle,Philipp Jung,Markus Bischoff,Ludger Santen,Karin Jacobs Nanoscale, 2020,12, 19267-19275
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6. Incorporation of methylene blue into mesoporous silica nanoparticles for singlet oxygen generation†Jianan Xu,Tristan Pelluau,Cyrille Monnereau,Yannick Guari,Laurent Bonneviot,Montserrat Rodríguez-Pizarro,Belén Albela New J. Chem., 2023,47, 1861-1871
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A. Bafekry,M. Faraji,S. Karbasizadeh,I. Abdolhosseini Sarsari,H. R. Jappor,M. Ghergherehchi,D. Gogova Phys. Chem. Chem. Phys., 2021,23, 24336-24343
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Na Li,Zong-Wen Zhang,Jia-Ni Zhang,Yue Ma,Xiao-Yu Chen,Yang Fan Dalton Trans., 2021,50, 6506-6511
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P. Xu,Z. Xing,E. Eiser Soft Matter, 2018,14, 2782-2788
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Lianfeng Zou,Seoung-Bum Son,Ira D. Bloom,Chongmin Wang,Guoying Chen J. Mater. Chem. A, 2022,10, 12890-12899
1075748-92-3 (4-Hydroxy-2-methoxybenzenesulfonylchloride) Related Products
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